Cas no 181124-84-5 (4,5-Dibromo-1H-1,2,3-triazol-1-amine)

• Product Name: 4,5-Dibromo-1H-1,2,3-triazol-1-amine
• CAS No: 181124-84-5
• MF: C₂H₂Br₂N₄
• MW: 241.872077465057
• CID: 6629998
• PubChem ID: 10562107
• Update Time: 2024-01-11

4,5-Dibromo-1H-1,2,3-triazol-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazol-1-amine, 4,5-dibromo-
• 4,5-Dibromo-1H-1,2,3-triazol-1-amine
• 181124-84-5

• Inchi： 1S/C2H2Br2N4/c3-1-2(4)8(5)7-6-1/h5H2
• InChI Key： YAOVCSBQMWRWIA-UHFFFAOYSA-N
• SMILES： N1(N)C(Br)=C(Br)N=N1

Computed Properties

• Exact Mass: 241.86257g/mol
• Monoisotopic Mass: 239.86462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 3.10±0.1 g/cm3(Predicted)
• Boiling Point: 379.5±45.0 °C(Predicted)
• pka: -3.89±0.70(Predicted)